Cas no 90711-99-2 (ACETIC ACID, [(AZIDOACETYL)AMINO](DIETHOXYPHOSPHINYL)-, METHYL ESTER)

• Product Name: ACETIC ACID, [(AZIDOACETYL)AMINO](DIETHOXYPHOSPHINYL)-, METHYL ESTER
• CAS No: 90711-99-2
• MF: C₉H₁₇N₄O₆P
• MW: 308.228242635727
• CID: 3342024
• PubChem ID: 165345208
• Update Time: 2025-04-21

ACETIC ACID, [(AZIDOACETYL)AMINO](DIETHOXYPHOSPHINYL)-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• ACETIC ACID, [(AZIDOACETYL)AMINO](DIETHOXYPHOSPHINYL)-, METHYL ESTER
• 90711-99-2
• DTXSID401159486

• Inchi： 1S/C9H17N4O6P/c1-4-18-20(16,19-5-2)8(9(15)17-3)12-7(14)6-11-13-10/h8H,4-6H2,1-3H3,(H,12,14)
• InChI Key： XOUYYPJVOSQHEZ-UHFFFAOYSA-N
• SMILES： P(C(C(=O)OC)NC(CN=[N+]=[N-])=O)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 308.08857127Da
• Monoisotopic Mass: 308.08857127Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 105Ų